Fatty acids and conjugates
Fatty acids and their conjugates are essential components in a wide range of applications, from pharmaceuticals to cosmetics and food products. Fatty acids, derived primarily from plant or animal sources, are characterized by their long hydrocarbon chains and diverse functionalities, making them highly versatile for various uses.
These compounds can be further modified through chemical reactions such as esterification, leading to the formation of fatty acid conjugates. Conjugates often possess enhanced properties like improved solubility, stability, and bioavailability. In pharmaceuticals, they are used in drug delivery systems and as active ingredients due to their anti-inflammatory and antioxidant effects. In cosmetics, fatty acids and conjugates help moisturize skin and hair, providing nourishment and reducing dryness.
Their applications extend to food products where they serve as emulsifiers or flavor enhancers, improving texture and taste. The use of these compounds is strictly regulated by various health and safety agencies to ensure their efficacy and safety in consumer products.

- Medium-chain fatty acids
- Halogenated fatty acids
- Thia fatty acids
- Branched fatty acids
- Carbocyclic fatty acids
- Very long-chain fatty acids
- Long-chain fatty acids
- Heterocyclic fatty acids
- Straight chain fatty acids
- Hydroxy fatty acids
- Amino fatty acids
- Unsaturated fatty acids
- Nitro fatty acids
- Sulfated fatty acids
- Hydroperoxy fatty acids
Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-cyclohexylbutanoic acid | 4441-63-8 | C10H18O2 |
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Sodium 2-hydroxybutyrate | 5094-24-6 | C4H7NaO3 |
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Sodium Butyrate-13C4 | 312623-84-0 | C4H7NaO2 |
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(isopropylthio)acetic acid | 22818-59-3 | C5H10O2S |
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Sodium Butyrate-d7 | 270564-49-3 | C4H7NaO2 |
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1-(methylsulfanyl)cyclobutane-1-carboxylic acid | 35120-20-8 | C6H10O2S |
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sodium 3-methylpentanoate | 10347-93-0 | C6H12O2.Na+ |
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(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt | 54641-19-9 | C5H9NaO3 |
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(cyclopropylmethyl)thioacetic acid | 959241-50-0 | C6H10O2S |
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Butanoic acid, 4-cyano-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (R)- | 105876-28-6 | C11H21NO3Si |
Related Literature
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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